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Compound of Interest

Compound Name: BAY-8040

Cat. No.: B8379111 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of BAY-8040 (also known as

Copanlisib) in various solvents. The following troubleshooting guides, frequently asked

questions (FAQs), and experimental protocols are designed to address common issues

encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of BAY-8040 (Copanlisib)?

A1: For in vitro studies, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing

stock solutions of BAY-8040. However, it is important to note that the solubility in DMSO can be

limited.[1] For in vivo experiments, a multi-component solvent system is often employed. A

typical formulation involves dissolving BAY-8040 in a mixture of PEG400 and acidified water

(e.g., 0.1 N HCl, pH 3.5) or 5% mannitol.[2] Another suggested in vivo formulation consists of a

combination of TFA, PEG300, and Tween 80 in an aqueous solution.

Q2: What are the recommended storage conditions for solid BAY-8040 (Copanlisib)?

A2: Solid BAY-8040 should be stored at -20°C for long-term stability, where it can be stable for

up to three years.[3]

Q3: How should I store stock solutions of BAY-8040 (Copanlisib)?
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A3: Stock solutions of BAY-8040 should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C for up to one year. For shorter periods, storage at -20°C for up to one month is

also acceptable.[3]

Q4: Is BAY-8040 (Copanlisib) stable in aqueous solutions?

A4: BAY-8040 is insoluble in water.[2] For administration in aqueous media, it is typically

formulated as a lyophilized powder for reconstitution.[4] The stability of BAY-8040 in aqueous

solutions at different pH values has not been extensively reported in publicly available

literature.

Q5: What is the mechanism of action of BAY-8040 (Copanlisib)?

A5: BAY-8040 (Copanlisib) is a potent inhibitor of phosphatidylinositol-3-kinase (PI3K), with

primary activity against the PI3K-α and PI3K-δ isoforms.[5] By inhibiting the PI3K/AKT/mTOR

signaling pathway, it can induce tumor cell death and inhibit proliferation in malignant B-cells.[5]
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Issue Possible Cause Recommended Solution

Difficulty dissolving BAY-8040

(Copanlisib) in DMSO.

The solubility of BAY-8040 in

DMSO is limited.[1] The DMSO

may have absorbed moisture,

which can reduce solubility.

Use fresh, anhydrous DMSO.

Gentle warming to 37°C and/or

sonication can aid in

dissolution.[1]

Precipitation of BAY-8040

(Copanlisib) upon dilution of

DMSO stock in aqueous

media.

Rapid change in solvent

polarity.

To minimize precipitation, add

the DMSO stock solution to the

aqueous buffer or media

dropwise while vortexing.

Ensure the final concentration

of DMSO is kept low (typically

below 0.5%).

Inconsistent experimental

results.

Degradation of BAY-8040

(Copanlisib) in solution due to

improper storage.

Prepare fresh stock solutions

regularly. Aliquot stock

solutions to avoid multiple

freeze-thaw cycles. Store

aliquots at -80°C for long-term

use.[3]

Observed loss of activity over

time in prepared solutions.

Potential degradation of the

compound.

While specific degradation

kinetics are not widely

published, it is best practice to

use freshly prepared solutions

for sensitive assays. If

solutions must be stored, keep

them at -80°C and minimize

exposure to light.

Stability and Solubility Data
The following table summarizes the available solubility and storage information for BAY-8040
(Copanlisib). Please note that detailed quantitative stability data, such as half-life in different

solvents, is limited in publicly available resources.
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Solvent/Condition
Concentration/Stora

ge Condition
Remarks Source

Solid (Powder) Store at -20°C
Stable for up to 3

years.
[3]

DMSO
Insoluble or slightly

soluble.

Use fresh, anhydrous

DMSO. Sonication

and gentle warming

may be required.

[6][7]

Water Insoluble. [2][6]

0.01M HCl 10 mg/mL (20.81 mM)
Sonication is

recommended.
[6]

1M HCl
100 mg/mL (208.11

mM)

Ultrasonic assistance

is needed.
[8]

In Vivo Formulation 1 Not specified.

PEG400/acidified

water (0.1 N HCl, pH

3.5; 20/80, v/v) or 5%

mannitol vehicle.

[2]

In Vivo Formulation 2 Not specified.

5% TFA in 40%

PEG300 and 5%

Tween 80.

Stock Solution in

Solvent
Store at -80°C

Stable for up to 1

year.
[3]

Stock Solution in

Solvent
Store at -20°C

Stable for up to 1

month.
[3]

Experimental Protocols
Protocol for Assessing the Stability of BAY-8040 (Copanlisib) using High-Performance Liquid

Chromatography (HPLC)

This protocol is adapted from a validated method for the quantification of Copanlisib in mice

plasma and can be used as a basis for assessing its stability in various solvent systems.[9][10]
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[11]

1. Materials:

BAY-8040 (Copanlisib)

Solvent of interest (e.g., DMSO, Ethanol)

HPLC-grade acetonitrile

HPLC-grade water

Ammonium formate

Formic acid

Hypersil Gold C18 column (or equivalent)

HPLC system with a photodiode array (PDA) detector

2. Preparation of Solutions:

Mobile Phase A: Prepare a 10 mM ammonium formate solution in water and adjust the pH to

4.0 with formic acid.

Mobile Phase B: Acetonitrile.

BAY-8040 Stock Solution: Prepare a stock solution of BAY-8040 in the solvent of interest at

a known concentration (e.g., 1 mg/mL).

3. Stability Study Setup:

Store aliquots of the BAY-8040 stock solution under the desired conditions (e.g., different

temperatures, light exposure).

At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw an aliquot for analysis.

4. HPLC Analysis:
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Column: Hypersil Gold C18, maintained at 40°C.

Mobile Phase: A gradient elution of Mobile Phase A and Mobile Phase B.

Flow Rate: 0.8 mL/min.

Detection: PDA detector set at a wavelength of 310 nm.[9][10]

Injection Volume: 10 µL.

5. Data Analysis:

Quantify the peak area of BAY-8040 at each time point.

Calculate the percentage of BAY-8040 remaining relative to the initial time point (t=0).

The appearance of new peaks in the chromatogram may indicate the formation of

degradation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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